Cas no 71501-19-4 (9-[4-(Dimethylamino)phenyl]-2,6,7-trihydroxyxanthen-3-one;sulfuric acid)

• Product Name: 9-[4-(Dimethylamino)phenyl]-2,6,7-trihydroxyxanthen-3-one;sulfuric acid
• CAS No: 71501-19-4
• MF: C₂₁H₁₉NO₉S
• MW: 461.441865205765
• CID: 572967
• PubChem ID: 87567679
• Update Time: 2025-09-23

9-[4-(Dimethylamino)phenyl]-2,6,7-trihydroxyxanthen-3-one;sulfuric acid Chemical and Physical Properties

Names and Identifiers

• (4-(2,6,7-Trihydroxy-3-oxo-3H-xanthenyl)phenyl)dimethylammonium hydrogen sulphate
• 9-(4'-Dimethylaminophenyl)-2,6,7-trihydroxyfluorone Sulfate Hydrate
• 9-(4'-DIMETHYLAMINOPHENYL)-2,6,7-TRIHYDROXYFLUORONE SULFATE
• DIMETHYLAMINOPHENYLFLUORONE
• Dimethylaminophenylfluorone (so called) Hydrate
• 9-[4-(Dimethylamino)phenyl]-2,6,7-trihydroxyxanthen-3-one;sulfuric acid
• 9-(4-(Dimethylamino)phenyl)-2,6,7-trihydroxy-3H-xanthen-3-onesulfate
• 71501-19-4
• 9-(4-(Dimethylamino)phenyl)-2,6,7-trihydroxy-3H-xanthen-3-one sulfate
• CS-0373922
• Dimethylaminophenylfluorone (so called)
• D1118
• QEZUFUTYIOMXPI-UHFFFAOYSA-N
• 9-(4-Dimethylaminophenyl)-2,6,7-trihydroxyfluorone Sulfate ,
• 9-[4-(DIMETHYLAMINO)PHENYL]-2,6,7-TRIHYDROXYXANTHEN-3-ONE; SULFURIC ACID

• MDL： MFCD00035151
• Inchi： 1S/C21H17NO5.H2O4S/c1-22(2)12-5-3-11(4-6-12)21-13-7-15(23)17(25)9-19(13)27-20-10-18(26)16(24)8-14(20)21;1-5(2,3)4/h3-10,23-25H,1-2H3;(H2,1,2,3,4)
• InChI Key： QEZUFUTYIOMXPI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O1C2=CC(C(=CC2=C(C2C=CC(=CC=2)N(C)C)C2C=C(C(=CC1=2)O)O)O)=O

Computed Properties

• Exact Mass: 461.07800
• Monoisotopic Mass: 461.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• Rotatable Bond Count: 4
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 263

Experimental Properties

• Color/Form: Brown crystalline powder
• Boiling Point: 852.9°C at 760 mmHg
• Flash Point: 469.6°C
• PSA: 177.12000
• LogP: 4.17560
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans